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Compound of Interest

Compound Name: Ethylamine hydrobromide

CAS No.: 593-55-5

Cat. No.: B1208425

Get Quote

Abstract
Ethylamine hydrobromide serves as a critical and versatile reagent in modern organic

synthesis, providing a stable, solid, and easily handleable source of the volatile ethylamine

nucleophile. Its application is central to the introduction of the N-ethyl moiety, a common

functional group in a vast array of biologically active molecules and pharmaceutical

compounds. These application notes provide a comprehensive guide for researchers,

scientists, and drug development professionals on the strategic use of ethylamine
hydrobromide. We delve into the core synthetic transformations it facilitates, including

reductive amination of carbonyls, nucleophilic substitution reactions, and amide bond

formation. Each section presents a detailed mechanistic rationale, field-tested experimental

protocols, and critical insights into reaction optimization and safety, ensuring both technical

accuracy and practical utility in a research and development setting.

Physicochemical Properties and Critical Safety Data
Ethylamine hydrobromide is the salt formed from the neutralization of ethylamine, a gas at

room temperature, with hydrobromic acid.[1] This salt form offers superior handling and storage
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characteristics compared to the free amine.

Property Value Source(s)

Chemical Name Ethylamine hydrobromide [2]

Synonyms
Ethylammonium bromide,

EABr
[2][3]

CAS Number 593-55-5 [2][3][4]

Molecular Formula C₂H₈BrN [2][3][5]

Molecular Weight ~126.00 g/mol [5][6]

Appearance
White to colorless crystalline

powder
[2][7]

Melting Point ~160 °C [2][4][7]

Solubility Very soluble in water [2]

Safety, Handling, and Storage
Safe laboratory practice is paramount when handling ethylamine hydrobromide and its

subsequent reaction mixtures.

Hazard Identification: The compound is classified as a skin and eye irritant.[6][8] It may also

cause respiratory system irritation.[9] All relevant safety data sheets (SDS) should be

consulted before use.

Personal Protective Equipment (PPE): Standard PPE is required, including safety glasses

with side-shields or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3][8][9]

Handling: All manipulations should be performed in a well-ventilated chemical fume hood to

avoid inhalation of dust.[3][8] Avoid dust formation during transfer.[8][9] After handling, wash

hands and any exposed skin thoroughly.[3][9]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[3][8]

Keep the container tightly sealed to prevent moisture absorption, as the compound can be
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hygroscopic.[9]

Spill & Disposal: In case of a spill, sweep up the solid material without creating dust and

place it in a suitable, closed container for disposal.[3][8] Dispose of chemical waste in

accordance with local, state, and federal regulations.

The Strategic Importance of the N-Ethyl Group in
Medicinal Chemistry
The introduction of an N-ethyl group is a common tactic in drug design and lead optimization.

This small alkyl group can significantly modulate a molecule's physicochemical properties. It

can enhance lipophilicity, which may improve membrane permeability and oral bioavailability.

Furthermore, the ethyl group can influence the conformation of the molecule, leading to

improved binding affinity and selectivity for its biological target. Its presence can also block

metabolic pathways, increasing the compound's half-life. The protocols described herein

provide reliable methods for incorporating this valuable pharmacophoric element.

Core Synthetic Applications and Protocols
Ethylamine hydrobromide is primarily used as a precursor to ethylamine. The free amine is

typically generated in situ by the addition of a non-nucleophilic base, allowing it to participate in

a variety of C-N bond-forming reactions.

Application I: Reductive Amination of Aldehydes and
Ketones
Reductive amination is arguably the most robust and controlled method for synthesizing

secondary amines.[10] It avoids the common issue of over-alkylation often encountered in

direct alkylation with alkyl halides.[11] The process involves the initial formation of an imine or

iminium ion from the reaction of a carbonyl compound and ethylamine, which is then reduced in

situ by a mild hydride reagent.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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